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Stability Profile of Carebastine in Plasma
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Compound Focus: Carebastine

CAS No.: 90729-42-3

Cat. No.: S592739

The following table summarizes key stability data for Carebastine in human plasma, as validated in a 2020
pharmacokinetic study. This data demonstrates that Carebastine is stable under various common storage and

handling conditions [1].

Stability Type Conditions Result
Freeze-Thaw Stability 3 cycles at -70°C Stable
Short-Term Temperature Stability 25°C for 19 hours Stable
Long-Term Stability -70°C for 30 days Stable
Auto-sampler Stability (10°C) 70 hours Stable
Stock Solution Stability 2-8°C for 49 days Stable

Detailed LC-MS/MS Method for Simultaneous
Quantification

This validated method simultaneously determines Ebastine and its active metabolite, Carebastine, in human
plasma. The protocol is adapted from a 2020 clinical pharmacokinetic study and provides a robust

foundation for your experiments [1].
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Chromatographic Conditions

¢ Instrument: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

e Column: Synergi Hydro-RP 80A (4 pm, 50 mm x 2.0 mm; Phenomenex)

¢ Mobile Phase: A: 0.1% formic acid in 5 mM ammonium acetate; B: 100% methanol
¢ Elution: Gradient elution

¢ Flow Rate: 0.4 mL/min

¢ Detection: Positive ion multiple reaction monitoring (MRM) mode

Sample Preparation

¢ Technique: Protein precipitation
¢ Internal Standards: Ebastine D6 and Carebastine D6 are recommended for use as internal
standards to ensure accuracy and precision [2].

Method Validation and Performance

The method was validated per standard guidelines, with the following key parameters [1] [2]:

e Linear Range: 1.00 - 300 ng/mL for Carebastine
¢ Precision: Coefficient of variation (CV) less than 12.5%
e Accuracy: Exceeded 88%

Experimental Workflow for Stability Testing

The diagram below outlines the logical workflow for conducting a full stability assessment of Carebastine

in plasma, based on the parameters tested in the cited study.
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Frequently Asked Questions (FAQS)

Q1: What is the recommended storage temperature for plasma samples containing Carebastine? For
long-term storage, -70°C is recommended and has been validated to maintain stability for at least 30
days. While -20°C is common in many labs, the cited study specifically validated -70°C, so you should
confirm stability at -20°C if you plan to use it [1].

Q2: How many freeze-thaw cycles can Carebastine plasma samples undergo? The validated method
confirms that Carebastine in plasma is stable for at least three complete freeze-thaw cycles when stored at
-70°C [1].

Q3: My analytical results are inconsistent. What are the critical steps to check? Inconsistencies often

arise from sample preparation. Focus on these points:

¢ Internal Standards: Ensure Ebastine D6 and Carebastine D6 are correctly added and that their
purity is high [2].

¢ Protein Precipitation: This step must be thorough and consistent across all samples to avoid matrix
effects [1].
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¢ Mobile Phase Freshness: Use freshly prepared mobile phases and ensure the HPLC system is well-
primed to maintain stable retention times and ionization efficiency.

Q4: Is Carebastine light-sensitive? The available search results do not specifically address the
photosensitivity of Carebastine. As a precaution, it is good laboratory practice to use amber vials or
protect samples from direct light during preparation and analysis until you can confirm this parameter

through your own validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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